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Compound of Interest

Compound Name: PCEEA

Cat. No.: B1649894 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
PCEEA hydrochloride (N-(2-ethoxyethyl)-1-phenylcyclohexanamine, monohydrochloride) is a

synthetic compound structurally related to psychoactive substances such as phencyclidine

(PCP), ketamine, and eticyclidine.[1] As a compound of interest in forensic and research

applications, a thorough understanding of its chemical properties is essential for its accurate

identification, handling, and study. This guide provides a comprehensive overview of the known

chemical properties of PCEEA hydrochloride, including its physical characteristics, solubility,

and metabolic fate, based on currently available scientific literature.

Physicochemical Properties
PCEEA hydrochloride is a crystalline solid.[2] A summary of its key physicochemical properties

is presented in Table 1.

Table 1: Physicochemical Properties of PCEEA Hydrochloride
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Property Value Source

Molecular Formula C₁₆H₂₅NO • HCl [2]

Formula Weight 283.8 g/mol [2]

CAS Number 1798021-89-2 [2]

Melting Point 194 - 199 °C [2]

Purity ≥98% [2]

Formulation A crystalline solid [2]

pKa
Data not available in cited

literature

Solubility
The solubility of PCEEA hydrochloride has been determined in various common laboratory

solvents. This information is crucial for the preparation of stock solutions and for designing

analytical and biological experiments.

Table 2: Solubility of PCEEA Hydrochloride

Solvent Solubility Source

Dimethylformamide (DMF) 20 mg/mL [2]

Dimethyl sulfoxide (DMSO) 14 mg/mL [2]

Ethanol 25 mg/mL [2]

Phosphate-buffered saline

(PBS), pH 7.2
10 mg/mL [2]

Stability and Storage
Proper storage is critical to maintain the integrity of PCEEA hydrochloride. It is recommended

to store the compound at -20°C. Under these conditions, it is stable for at least five years.
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Metabolism
The pharmacology of PCEEA hydrochloride has not yet been fully elucidated. However, studies

on its metabolism in rat urine have provided insights into its biotransformation. The primary

metabolic pathways include N-dealkylation, O-dealkylation, and hydroxylation of the cyclohexyl

ring.

Below is a diagram illustrating the metabolic transformations of PCEEA.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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